N-[3-cyclopropyl-3-(3,4-dimethoxyphenyl)propyl]-N-methylamine

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 3-cyclopropyl-3-(3,4-dimethoxyphenyl)-N-methylpropan-1-amine
• InChI: InChI=1S/C15H23NO2/c1-16-9-8-13(11-4-5-11)12-6-7-14(17-2)15(10-12)18-3/h6-7,10-11,13,16H,4-5,8-9H2,1-3H3
• InChI Key: UPZXGFIQCFCHCO-UHFFFAOYSA-N
• SMILES: CNCCC(C1CC1)C2=CC(=C(C=C2)OC)OC

Description

N-[3-cyclopropyl-3-(3,4-dimethoxyphenyl)propyl]-N-methylamine, commonly known as CPDMP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CPDMP has been shown to possess unique biochemical and physiological properties that make it a promising candidate for the treatment of various diseases. In

Mechanism of Action

The exact mechanism of action of CPDMP is not fully understood. However, it has been proposed that CPDMP acts as a dopamine receptor agonist, which may contribute to its neuroprotective and antidepressant properties. CPDMP has also been shown to inhibit the activity of monoamine oxidase (MAO), which is an enzyme that breaks down neurotransmitters such as dopamine, serotonin, and norepinephrine. The inhibition of MAO by CPDMP may contribute to its antidepressant properties.
Biochemical and Physiological Effects:
CPDMP has been shown to have several biochemical and physiological effects. In animal studies, CPDMP has been shown to increase dopamine levels in the brain, which may contribute to its neuroprotective and antidepressant properties. CPDMP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. The increase in BDNF levels by CPDMP may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

CPDMP has several advantages for lab experiments. It is a stable and easy-to-handle compound that can be synthesized in high purity. CPDMP has also been shown to have low toxicity in animal studies. However, CPDMP has some limitations for lab experiments. It is a relatively new compound, and its exact mechanism of action is not fully understood. Further studies are needed to fully elucidate the biochemical and physiological effects of CPDMP.

Future Directions

CPDMP has several potential future directions in the field of medicinal chemistry. Further studies are needed to fully elucidate the mechanism of action of CPDMP. CPDMP may also be further studied for its potential therapeutic applications in other diseases such as schizophrenia and addiction. The development of new analogs of CPDMP may also be explored to improve its pharmacological properties. Overall, CPDMP has shown significant potential as a therapeutic agent, and further studies are needed to fully explore its potential.

Synthesis Methods

The synthesis of CPDMP involves the reaction of 3-(3,4-dimethoxyphenyl)propanoic acid with cyclopropylmethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields CPDMP as a white solid with a purity of over 98%.

Scientific Research Applications

CPDMP has been extensively studied for its potential therapeutic applications in various diseases such as Parkinson's disease, Alzheimer's disease, and depression. CPDMP has been shown to possess neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative diseases. CPDMP has also been shown to possess antidepressant properties, which make it a potential candidate for the treatment of depression.